Cas no 14112-80-2 (2-Propanol,1-(diethylamino)-3-(2-propen-1-yloxy)-)

2-Propanol,1-(diethylamino)-3-(2-propen-1-yloxy)- structure
14112-80-2 structure
Product Name:2-Propanol,1-(diethylamino)-3-(2-propen-1-yloxy)-
CAS No:14112-80-2
MF:C10H21NO2
MW:187.27924323082
CID:176253
PubChem ID:261285
Update Time:2025-04-19

2-Propanol,1-(diethylamino)-3-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-(diethylamino)-3-(2-propen-1-yloxy)-
    • 1-(diethylamino)-3-prop-2-enoxypropan-2-ol
    • 1-(diethylamino)-3-(prop-2-en-1-yloxy)propan-2-ol
    • 1-allyloxy-3-diethylamino-2-propanole
    • 1-Diethylamino-3-allyloxy-propanol-(2)
    • AC1L64YV
    • AC1Q77EA
    • AG-J-09641
    • AR-1B2900
    • CTK4C2482
    • KST-1B0454
    • NSC93263
    • NSC-93263
    • 2-Propanol, 1-(diethylamino)-3-(2-propenyloxy)-
    • DTXSID40293979
    • 14112-80-2
    • SCHEMBL10433266
    • Inchi: 1S/C10H21NO2/c1-4-7-13-9-10(12)8-11(5-2)6-3/h4,10,12H,1,5-9H2,2-3H3
    • InChI Key: ZUAMLJLKDNTNEK-UHFFFAOYSA-N
    • SMILES: OC(COCC=C)CN(CC)CC

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 0.935
  • Boiling Point: 262.4°Cat760mmHg
  • Flash Point: 112.5°C
  • Refractive Index: 1.462
  • PSA: 32.7
  • LogP: 0.89170

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